2-Dodecanone
2-Dodecanone
2-Dodecanone is a ketone.
, also known as dodecan-2-one or dodecanone-(2), belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a citrus, floral, and fruity tasting compound that can be found in alcoholic beverages, fats and oils, garden tomato, and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
, also known as dodecan-2-one or dodecanone-(2), belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a citrus, floral, and fruity tasting compound that can be found in alcoholic beverages, fats and oils, garden tomato, and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Brand Name:
Vulcanchem
CAS No.:
6175-49-1
VCID:
VC0165319
InChI:
InChI=1S/C12H24O/c1-3-4-5-6-7-8-9-10-11-12(2)13/h3-11H2,1-2H3
SMILES:
CCCCCCCCCCC(=O)C
Molecular Formula:
C12H24O
Molecular Weight:
184.32 g/mol
2-Dodecanone
CAS No.: 6175-49-1
Reference Standards
VCID: VC0165319
Molecular Formula: C12H24O
Molecular Weight: 184.32 g/mol
| CAS No. | 6175-49-1 |
|---|---|
| Product Name | 2-Dodecanone |
| Molecular Formula | C12H24O |
| Molecular Weight | 184.32 g/mol |
| IUPAC Name | dodecan-2-one |
| Standard InChI | InChI=1S/C12H24O/c1-3-4-5-6-7-8-9-10-11-12(2)13/h3-11H2,1-2H3 |
| Standard InChIKey | LSKONYYRONEBKA-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(=O)C |
| Canonical SMILES | CCCCCCCCCCC(=O)C |
| Boiling Point | 246.5 °C |
| Melting Point | 21.0 °C Mp 21 ° 21°C |
| Physical Description | Liquid Solid |
| Description | 2-Dodecanone is a ketone. , also known as dodecan-2-one or dodecanone-(2), belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is a citrus, floral, and fruity tasting compound that can be found in alcoholic beverages, fats and oils, garden tomato, and herbs and spices. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease. |
| Synonyms | n-Decyl methyl ketone |
| Vapor Pressure | 0.02 mmHg |
| PubChem Compound | 22556 |
| Last Modified | Nov 11 2021 |
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